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Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Get Quote

Storage and Handling Information

The table below summarizes the key storage and safety data found in the search results. Please note that this

information is primarily from commercial product specifications rather than peer-reviewed stability studies

[1] [2] [3].

Parameter Specification / Guideline

Recommended Storage Room temperature, sealed in dry, and protected from light [2] [3].

Shelf Life 2 years (from date of receipt) [2].

Appearance White to off-white crystalline solid/powder [1] [2] [3].

Melting Point 52-55 °C (lit.) [1] [3].

Solubility Soluble in chloroform (50 mg/mL) [1] [3].

Flash Point 110 °C (230 °F) - closed cup [1] [3].

Personal Protective Equipment
(PPE)

Eyeshields, Gloves, and type N95 respirator [1].
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Parameter Specification / Guideline

Hazard Statements Causes skin irritation, causes serious eye irritation, may cause
respiratory irritation [3].

It is important to highlight that the provided 2-year shelf life is a general commercial specification [2]. For

rigorous scientific or regulatory purposes, establishing the compound's stability under your specific storage

conditions through experimental validation is highly recommended.

Applications and Experimental Context

12-Bromododecanoic acid is primarily used as a versatile synthetic building block. Its structure, featuring a

carboxylic acid and a terminal bromine, allows it to be incorporated into more complex molecules. The

following table outlines its key applications and associated experimental contexts as identified in the

research literature.

Application Area
Specific Use / Compound
Synthesized

Experimental Context / Key Findings

Pharmaceutical &
Bioactive Molecule
Synthesis

Synthesis of LCL464, an

inhibitor of acid ceramidase
(ACDase) [4].

LCL464 was designed as a potential

anticancer agent. It increased specific
ceramide species (C14 and C16) and induced

apoptosis in cancer cell lines without causing
lysosomal destabilization, unlike earlier

analogs [4].

Enzyme
Mechanism &
Selectivity Studies

Probe substrate for

Cytochrome P450 CYP4A1
[5].

The oxidation of 12-bromododecanoic acid by

CYP4A1 was studied to understand the
enzyme's ω-hydroxylation regiospecificity. The

bromine atom was oxidized to an alcohol, with
the oxygen derived from water, indicating a

specific halogen oxidation mechanism [5].
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Application Area
Specific Use / Compound
Synthesized

Experimental Context / Key Findings

Enzyme Reactivity
& Active Site
Probing

Probe for Methyl-Coenzyme
M Reductase (MCR) [6].

The compound reacted with the active Ni(I)

state of MCR to form an alkyl-Ni(III) adduct,
similar to the intermediate formed with its

native inhibitor. This helped study the flexibility
and selectivity of the enzyme's active site [6].

Materials Science
& Polymer
Chemistry

Building block for surfactants,
functional materials, and as

an initiator for polymerization
(e.g., Atom Transfer Radical

Polymerization, ATRP) [2].

The bromine allows for nucleophilic
substitution to attach various functional groups,

while the carboxylic acid can form esters or
amides for grafting onto polymers [2].

The workflow for using this compound in inhibitor synthesis and biological evaluation involves multiple

steps, which can be visualized as follows:
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Gaps in Technical Information

Your request was for an in-depth technical guide, but the search results have notable limitations:

Lack of Detailed Protocols: While the applications are described, the search results do not contain
the detailed, step-by-step experimental methodologies you required.

No Advanced Stability Data: Information on degradation products, stability under various conditions
(e.g., different temperatures, humidity), or long-term stability studies beyond the 2-year claim is
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absent.

Limited Safety Data: The available safety information is basic. A comprehensive whitepaper would
require a full Safety Data Sheet (SDS) with toxicological data and detailed first-aid measures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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